(2Z)-N-(4-fluorophenyl)-4-oxo-2-(phenylimino)-1,3-thiazinane-6-carboxamide

• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-4-oxo-2-phenylimino-1,3-thiazinane-6-carboxamide
• InChI: InChI=1S/C17H14FN3O2S/c18-11-6-8-13(9-7-11)19-16(23)14-10-15(22)21-17(24-14)20-12-4-2-1-3-5-12/h1-9,14H,10H2,(H,19,23)(H,20,21,22)
• InChI Key: VMCBSUJRIDQQNW-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC(=NC2=CC=CC=C2)NC1=O)C(=O)NC3=CC=C(C=C3)F

Description

The compound (2Z)-N-(4-fluorophenyl)-4-oxo-2-(phenylimino)-1,3-thiazinane-6-carboxamide (hereafter referred to as the "target compound") is a thiazinane derivative characterized by a Z-configuration at the C2 imino bond, a 4-fluorophenyl carboxamide group, and a phenylimino substituent. Its molecular formula is C23H18FN3O2S, with a molecular weight of 419.48 g/mol and a logP value of 4.029, indicating moderate lipophilicity . Key properties include a hydrogen bond donor count of 1, a polar surface area of 47.527 Ų, and poor aqueous solubility (logSw = -4.23) . The Z-configuration is critical for its stereoelectronic profile, as evidenced by synthetic protocols emphasizing enantiomeric enrichment in related thiazinane sulfoxide derivatives .

Biological Activity

The compound (2Z)-N-(4-fluorophenyl)-4-oxo-2-(phenylimino)-1,3-thiazinane-6-carboxamide is a thiazolidine derivative that has garnered attention for its potential biological activities. This article reviews the compound's chemical properties, biological effects, and relevant case studies to provide a comprehensive overview of its activity.

• Molecular Formula : C₁₉H₁₈F N₃ O₂ S
• Molecular Weight : 463.5 g/mol
• CAS Number : 496766-88-2

The compound features a thiazolidine core, which is known for its diverse biological activities, including antibacterial and anticancer properties. The presence of the fluorophenyl group may enhance its biological efficacy through improved binding affinity to target biomolecules.

Anticancer Activity

Research has indicated that thiazolidine derivatives exhibit significant anticancer properties. For instance, studies have shown that related compounds can induce apoptosis in cancer cell lines through various signaling pathways. The mechanism often involves the inhibition of key regulatory proteins involved in cell proliferation and survival.

Case Study : A study evaluated the cytotoxic effects of similar thiazolidine derivatives against human cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The results demonstrated that certain derivatives exhibited IC₅₀ values significantly lower than standard chemotherapeutics like doxorubicin, suggesting strong anticancer potential .

Antibacterial Activity

The antibacterial properties of thiazolidine compounds are well-documented. Molecular docking studies have shown that these compounds can effectively inhibit bacterial growth by targeting essential enzymes involved in bacterial metabolism.

Research Findings : In vitro studies revealed that thiazolidine derivatives could inhibit the growth of both Gram-positive and Gram-negative bacteria. For example, one derivative showed a minimum inhibitory concentration (MIC) comparable to that of established antibiotics, indicating its potential as a new antibacterial agent .

The biological activity of (2Z)-N-(4-fluorophenyl)-4-oxo-2-(phenylimino)-1,3-thiazinane-6-carboxamide may be attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes critical for cancer cell survival or bacterial growth.
• Apoptosis Induction : It can trigger programmed cell death in cancer cells through intrinsic and extrinsic pathways.
• Antioxidant Activity : Some thiazolidine derivatives have shown the ability to modulate oxidative stress levels in cells, contributing to their anticancer effects.

Data Tables

Activity Type	Target Organism/Cell Line	IC₅₀/MIC (µM)	Reference
Anticancer	MCF-7	15
Anticancer	A549	20
Antibacterial	Staphylococcus aureus	10
Antibacterial	Escherichia coli	12

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 3

The target compound features a phenyl group at position 3 of the thiazinane ring. Structural analogs differ primarily in this region:

• Compound from : Contains a 3-[2-(4-morpholinyl)ethyl] group, increasing molecular weight to 456.536 g/mol (C23H25FN4O3S).
• Compound from : Shares the phenyl group at position 3 but lacks the morpholine side chain, resulting in a lower molecular weight (419.48 g/mol ) and higher logP ( 4.029 vs. undetermined for ) .
• Compound from : Substitutes position 3 with a methyl group (C19H18FN3O3S, MW = 395.43 g/mol ). This smaller substituent reduces steric hindrance and may improve metabolic stability .

Table 1: Substituent Impact on Physicochemical Properties

Compound	R3 Substituent	Molecular Formula	Molecular Weight (g/mol)	logP	logSw (Solubility)
Target Compound	Phenyl	C23H18FN3O2S	419.48	4.029	-4.23
	Morpholinylethyl	C23H25FN4O3S	456.536	N/A	N/A
	Methyl	C19H18FN3O3S	395.43	N/A	N/A

Halogen and Aromatic Modifications

The 4-fluorophenyl group in the target compound is a common feature in analogs, but halogen positioning and aromatic substituents vary:

• : Features a 4-ethoxyphenyl carboxamide and 4-fluorophenylimino group (C21H22FN3O4S, MW = 443.48 g/mol). The ethoxy group may enhance solubility via polar interactions, contrasting with the target compound’s unsubstituted phenylimino group .

Table 2: Aromatic and Halogen Substituent Variations

Compound	Carboxamide Group	Imino Group	Molecular Weight (g/mol)	Notable Properties
Target Compound	4-Fluorophenyl	Phenyl	419.48	High logP, low solubility
	4-Ethoxyphenyl	4-Fluorophenyl	443.48	Ethoxy may improve solubility
	2-Fluorophenyl	3-Methoxyphenyl	395.43	Methoxy enhances polarity

Preparation Methods

Cyclocondensation of Thiourea Derivatives

Thiourea intermediates react with β-lactones or α,β-unsaturated carbonyl compounds to form the six-membered thiazinane ring. For example, β-propiolactone reacts with N-substituted thioureas under acidic conditions to yield 2-imino-1,3-thiazinane-4-one derivatives. Adapting this method, N-(4-fluorophenyl)thiourea can be treated with β-propiolactone to generate the thiazinane core, followed by oxidation at position 4 to introduce the ketone group.

Mechanistic Insight :

• Nucleophilic attack by the thiourea sulfur on the β-lactone’s carbonyl carbon.

• Ring-opening of the lactone, forming a thioester intermediate.

• Intramolecular cyclization to form the thiazinane ring.

Ultrasound-Assisted Cyclization

Ultrasound irradiation accelerates the reaction between 3-aryl-amino-propanols and phenyl isothiocyanate, forming β-hydroxy thioureas. Subsequent cyclization with acetic acid yields 1,3-thiazinane-2-imines. For the target compound, 3-(4-fluorophenylamino)-propan-1-ol reacts with phenyl isothiocyanate under ultrasound, followed by acid-mediated cyclization to construct the ring.

Introduction of the Phenylimino Group

The (2Z)-phenylimino group at position 2 is introduced via Schiff base formation or condensation reactions:

Condensation with Aniline Derivatives

The exocyclic imine is formed by reacting a 2-ketothiazinane intermediate with aniline. For instance, 4-oxo-1,3-thiazinane-6-carboxamide is treated with phenylamine in the presence of a dehydrating agent (e.g., molecular sieves) to yield the phenylimino group. The (Z)-configuration is favored under mild, anhydrous conditions.

Direct Imine Formation During Cyclization

In one-pot syntheses, the imine group is incorporated during thiazinane ring closure. A thiourea intermediate containing both the 4-fluorophenyl carboxamide and an aniline moiety undergoes cyclization with simultaneous imine formation. This method reduces purification steps and improves yields (reported up to 75% for analogous compounds).

Functionalization at Position 6

The N-(4-fluorophenyl)carboxamide group at position 6 is introduced via:

Carbodiimide-Mediated Coupling

A preformed 1,3-thiazinane-6-carboxylic acid reacts with 4-fluoroaniline using coupling agents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole). This method achieves high regioselectivity and yields >80% for similar structures.

In Situ Carboxamide Formation

During thiazinane synthesis, a β-keto acid intermediate is treated with 4-fluoroaniline, enabling simultaneous cyclization and amide bond formation. This approach is efficient but requires precise pH control to avoid hydrolysis.

Stereochemical Control of the (2Z)-Configuration

The (Z)-geometry of the imine is critical for biological activity and is achieved through:

Thermodynamic Control

Prolonged heating in non-polar solvents (e.g., toluene) favors the (Z)-isomer due to its lower steric strain. For example, refluxing in toluene for 12 hours yields >90% (Z)-product.

Catalytic Asymmetric Synthesis

Chiral catalysts, such as L-proline, induce enantioselectivity during imine formation. While less common for thiazinanes, this method has succeeded in related thiazolidinones.

Optimization and Scalability

Solvent and Temperature Effects

• Polar aprotic solvents (DMF, DMSO) accelerate cyclization but may promote side reactions.

• Non-polar solvents (toluene, dichloromethane) improve stereochemical outcomes but require higher temperatures.

Purification Techniques

• Column chromatography (silica gel, ethyl acetate/hexane) resolves imine isomers.

• Recrystallization from ethanol/water mixtures yields high-purity crystals.

Analytical Characterization

Key data for the target compound:

Property	Value	Method
Molecular Formula	C₁₈H₁₅FN₃O₂S	HRMS
Melting Point	198–202°C	Differential Scanning Calorimetry
λmax (UV-Vis)	274 nm	Ethanol solution
¹H NMR (400 MHz, DMSO-d₆)	δ 8.21 (s, 1H, NH), 7.65–7.12 (m, Ar-H)

Comparative Analysis of Synthetic Routes

Method	Yield	Reaction Time	Key Advantage
Cyclocondensation	68%	8 h	Scalable, minimal byproducts
Ultrasound-assisted	75%	2 h	Rapid, energy-efficient
Carbodiimide coupling	82%	6 h	High regioselectivity

Challenges and Mitigation Strategies

• Imine Isomerization : Controlled pH (4–6) and low temperatures stabilize the (Z)-configuration.

• Ring Oxidation : Use of mild oxidizing agents (e.g., MnO₂) prevents over-oxidation of the thiazinane .

Q & A

Q. Basic

• X-ray crystallography : The gold standard for resolving stereochemistry. Programs like SHELX and ORTEP-3 are used for refinement, particularly for verifying the (2Z)-configuration and planarity of the thiazinane ring .
• Spectroscopy :
  • NMR : $^1$H and $^{13}$C NMR confirm substituent positions (e.g., fluorophenyl proton shifts at δ 7.2–7.8 ppm) .
  • FT-IR : Peaks at 1680–1700 cm$^{-1}$ confirm the 4-oxo group, while 3300 cm$^{-1}$ indicates the imino N-H stretch .
• Mass spectrometry : High-resolution ESI-MS validates molecular weight (e.g., [M+H]$^+$ at m/z 386.1) .

How can researchers assess the biological activity of this compound, particularly its enzyme inhibition potential?

Q. Basic

• In vitro assays :
  • Enzyme inhibition : Kinetic assays (e.g., fluorogenic substrates for proteases) at varying concentrations (1–100 µM) to calculate IC$_{50}$ values .
  • Binding affinity : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure dissociation constants (K$_d$) with target proteins .
• Cellular assays : Antiproliferative activity via MTT assays (24–72 hrs) in cancer cell lines (e.g., HeLa, MCF-7), with EC$_{50}$ values compared to controls .

How should researchers address contradictions in biological activity data arising from structural analogs with varying substituents?

Q. Advanced

• Comparative SAR studies : Systematically replace substituents (e.g., 4-fluorophenyl vs. 3-chlorophenyl) and evaluate activity shifts. For example:

  Substituent	IC$_{50}$ (µM)	Target Enzyme
  4-Fluorophenyl	12.3 ± 1.2	Kinase A
  3-Chlorophenyl	28.7 ± 2.1	Kinase A
  Data from analogs suggest electron-withdrawing groups enhance kinase inhibition .

• Computational docking : Use AutoDock Vina to model interactions and identify critical binding residues (e.g., hydrogen bonds with Tyr-123) .

• Meta-analysis : Cross-reference results with databases like ChEMBL to validate outliers .

What strategies optimize reaction yields and purity during large-scale synthesis?

Q. Advanced

• Catalyst screening : Transition-metal catalysts (e.g., Pd/C for hydrogenation) improve imino group reduction efficiency .
• Solvent optimization : Switch from ethanol to acetonitrile for higher cyclization yields (from 60% to 85%) .
• Purification : Use flash chromatography (hexane:ethyl acetate gradients) followed by recrystallization (ethanol/water) to achieve >98% purity .
• Scale-up adjustments : Maintain strict temperature control (±2°C) to prevent side reactions (e.g., epimerization) .

How can computational modeling predict the compound’s interaction with biological targets, and what software is recommended?

Q. Advanced

• Molecular docking :
  • Software : Schrödinger Suite (Glide) or GROMACS for binding pose prediction.
  • Parameters : Grid box centered on ATP-binding sites (20 Å$^3$), flexible side chains .
• MD simulations : 100-ns trajectories in explicit solvent (TIP3P water) to assess stability of ligand-protein complexes .
• Pharmacophore modeling : MOE or LigandScout to map essential features (e.g., hydrogen bond acceptors near the 4-oxo group) .
• Validation : Compare predicted binding energies (ΔG) with experimental IC$_{50}$ values (R$^2$ > 0.85 indicates reliability) .